1-[(5-Cyclohexyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-2-one

• IUPAC Name: 1-[(5-cyclohexyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C13H19N3O2/c17-12-7-4-8-16(12)9-11-14-13(18-15-11)10-5-2-1-3-6-10/h10H,1-9H2
• InChI Key: ITBJWRQQZWMLBB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC(=NO2)CN3CCCC3=O
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

The compound “1-[(5-Cyclohexyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-2-one” is a derivative of the oxadiazole class of compounds. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles can be synthesized through various methods. One common method involves the annulation reaction, followed by desulfurization/intramolecular rearrangement. The synthesis of oxadiazole derivatives often involves the use of amidoxime and carboxylic acid derivatives heterocyclization or 1,3-dipolar cycloaddition of nitrile and nitrile oxide.

Molecular Structure Analysis

The molecular structure of oxadiazoles consists of a five-membered heterocyclic ring system, which includes two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactions involving oxadiazoles can vary based on the substituents present in the oxadiazole ring. The variation in the properties of oxadiazoles allows these molecules to be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxadiazole derivatives can vary based on their specific structure. In general, these compounds show an absorption band at 2934.96–2920.80 cm −1 which was assigned to an alkyl stretch (–CH 2 –), and the 1444–1580 cm −1 absorption assigned to aromatic C=C stretching.

Scientific Research Applications

Anti-Cancer Potential

• Examples : Researchers have identified specific oxadiazole derivatives with cytotoxic activity against cancer cell lines. .

Antimicrobial Properties

• .

Anti-Inflammatory Activity

• .

Antioxidant Capacity

• .

Antiviral Potential

• .

Material Science Applications

• .

Mechanism of Action

The mechanism of action of oxadiazole derivatives can vary depending on their specific structure and the biological target they interact with. Oxadiazole derivatives have shown various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral and antioxidant activity, etc.

Safety and Hazards

The safety and hazards associated with oxadiazole derivatives can vary based on their specific structure. For example, Sigma-Aldrich classifies (5-Cyclohexyl-1,2,4-oxadiazol-3-yl)methylamine as Acute Tox. 3 Oral, indicating that it is toxic if swallowed.

Future Directions

Oxadiazole derivatives have shown potential in a wide range of applications, from medicinal chemistry to material science. Future research may focus on exploring new synthetic routes for these compounds, as well as investigating their potential applications in various fields.